2-(Methoxymethyl)-2-methylazetidine;hydrochloride

• IUPAC Name: 2-(methoxymethyl)-2-methylazetidine;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-6(5-8-2)3-4-7-6;/h7H,3-5H2,1-2H3;1H
• InChI Key: AVLIUPKJVCIGCM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN1)COC.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol
• CAS No.: 2375260-59-4

Description

2-(Methoxymethyl)-2-methylazetidine;hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Transformations

Research has demonstrated the utility of related azetidine and oxazolidine compounds in synthetic chemistry, focusing on their roles in hydrochlorination reactions and the synthesis of various chemical structures. For example, the hydrochlorination of δ2-1,3-oxazolines and 1,3-oxazolidines has been studied for its potential to regioselectively form various products by reacting at the C=N or C=C bond with subsequent ring opening of the oxazolidine ring, depending on reaction conditions (Tikhomirov, Slyadenskaya, & Eremeev, 1992). Additionally, the synthesis and transformation of 3-methoxyazetidines via an aziridine to azetidine rearrangement have been explored, providing insights into reaction mechanisms and synthetic utility (Stankovic et al., 2011).

Antiviral and Antimicrobial Applications

Several studies have explored the antiviral and antimicrobial properties of compounds related to 2-(Methoxymethyl)-2-methylazetidine hydrochloride. For instance, 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, analogues with potential antiviral activity, have been investigated for their ability to inhibit retrovirus replication in cell culture (Hocková et al., 2003). Additionally, chemical hydrogels bearing thiazolium groups have shown a broad spectrum of antimicrobial behavior, suggesting potential applications in wound healing or contact lens materials (Muñoz-Bonilla et al., 2020).

Agricultural and Herbicidal Use

In agriculture, research has focused on the development of effective herbicide formulations. For example, mixtures of metolachlor/flumetsulam have been evaluated for pre-emergence weed control in crops such as maize and soybeans, showcasing the selective control of many broadleaf weeds (Biljon et al., 1999).

Enzyme-Linked Immunosorbent Assay Development

The development of an enzyme-linked immunosorbent assay (ELISA) for the detection of specific herbicides in soil and water demonstrates the application of related chemical compounds in environmental monitoring and analysis. This approach offers a cost-effective and reliable alternative to conventional residue analysis techniques for quantifying substances like metosulam in environmental samples (Parnell & Hall, 1998).

Mechanism of Action

For drugs or biologically active compounds, the mechanism of action describes how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity, flammability, environmental impact, and safe handling procedures of the compound.

Future Directions

This involves discussing potential applications and areas of future research for the compound.